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Compound of Interest

Compound Name: 4,4'-Bis(3-aminophenoxy)biphenyl

Cat. No.: B1279746 Get Quote

An In-depth Technical Guide to 4,4'-Bis(3-aminophenoxy)biphenyl as a Monomer for

Polyimides

This guide provides a comprehensive overview of 4,4'-Bis(3-aminophenoxy)biphenyl, a key

monomer in the synthesis of high-performance polyimides. It is intended for researchers,

scientists, and professionals in drug development who are interested in the synthesis,

characterization, and properties of advanced polymer materials. This document details the

properties of the monomer, experimental protocols for polyimide synthesis, and a summary of

the resulting polymer characteristics.

Monomer Profile: 4,4'-Bis(3-aminophenoxy)biphenyl
4,4'-Bis(3-aminophenoxy)biphenyl is an aromatic diamine monomer that is frequently used

to synthesize polyimides with desirable properties such as high thermal stability and good

mechanical performance. The flexible ether linkages in its structure can impart improved

solubility and processability to the resulting polymers.
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Property Value

CAS Number 105112-76-3[1]

Chemical Formula C24H20N2O2[1]

Molecular Weight 368.44 g/mol [1]

Appearance White to reddish-yellow powder/crystal

Melting Point 147 °C

Polyimide Synthesis from 4,4'-Bis(3-
aminophenoxy)biphenyl
Polyimides are typically synthesized via a two-step polycondensation reaction. The first step

involves the reaction of the diamine monomer, 4,4'-Bis(3-aminophenoxy)biphenyl, with an

aromatic dianhydride in a polar aprotic solvent to form a poly(amic acid) precursor. In the

second step, this precursor is converted into the final polyimide through thermal or chemical

imidization, which involves the elimination of water.

Monomers
- 4,4'-Bis(3-aminophenoxy)biphenyl

- Aromatic Dianhydride

Poly(amic acid) Solution

Polycondensation

Polar Aprotic Solvent
(e.g., NMP, DMAc)

Solution Casting Thermal Imidization
(Curing Cycle) Polyimide Film

Click to download full resolution via product page

Caption: Two-step synthesis workflow for polyimides.

Experimental Protocol: Synthesis of Polyimide
This protocol is a general procedure for the synthesis of polyimides from 4,4'-Bis(3-
aminophenoxy)biphenyl and an aromatic dianhydride, such as 3,3',4,4'-

biphenyltetracarboxylic dianhydride (BPDA).
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Materials:

4,4'-Bis(3-aminophenoxy)biphenyl (diamine)

3,3',4,4'-biphenyltetracarboxylic dianhydride (BPDA)

N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc) (anhydrous)

Argon or Nitrogen gas supply

Mechanical stirrer, three-necked flask, and drying tube

Procedure:

Poly(amic acid) Synthesis:

In a three-necked flask equipped with a mechanical stirrer and an inert gas inlet, dissolve

a specific molar amount of 4,4'-Bis(3-aminophenoxy)biphenyl in anhydrous NMP or

DMAc.

Once the diamine is fully dissolved, add an equimolar amount of the dianhydride (e.g.,

BPDA) in small portions with vigorous stirring.

Continue stirring the reaction mixture at room temperature under an inert atmosphere for

24 hours to form a viscous poly(amic acid) solution.

Thermal Imidization:

Cast the poly(amic acid) solution onto a clean, dry glass plate.

Place the cast film in a vacuum oven and subject it to a staged curing cycle. A typical cycle

might be:

80 °C for 1 hour

150 °C for 1 hour

200 °C for 1 hour
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250 °C for 1 hour

300 °C for 1 hour

After cooling to room temperature, the resulting polyimide film can be peeled from the

glass plate.

Properties of Polyimides Derived from a Structural
Isomer
Detailed property data for polyimides synthesized directly from 4,4'-Bis(3-
aminophenoxy)biphenyl is limited in the available literature. However, extensive data exists

for polyimides derived from its structural isomer, 4,4'-bis(p-aminophenoxy)biphenyl. This data,

presented below, can be considered a valuable reference point for predicting the performance

of polyimides from the 3-aminophenoxy isomer.

Thermal Properties
The thermal stability of these polyimides is excellent, as indicated by their high glass transition

temperatures (Tg) and decomposition temperatures.

Dianhydride Used Tg (°C)
5% Weight Loss
Temp. (°C)

10% Weight Loss
Temp. (°C)

BPDA 276 540 565

BTDA 260 535 560

ODPA 255 530 555

6FDA 290 525 550

Data sourced from studies on the structural isomer 4,4'-bis(p-aminophenoxy)biphenyl.

Mechanical Properties
The polyimide films exhibit good mechanical strength and flexibility, making them suitable for

various demanding applications.
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Dianhydride Used
Tensile Strength
(MPa)

Young's Modulus
(GPa)

Elongation at
Break (%)

BPDA 110 2.5 15

BTDA 105 2.4 12

ODPA 100 2.3 10

6FDA 115 2.6 18

Data sourced from studies on the structural isomer 4,4'-bis(p-aminophenoxy)biphenyl.

Solubility
The solubility of polyimides is a crucial factor for their processability. The incorporation of

flexible ether linkages generally improves solubility.

Solvent Solubility

NMP Soluble

DMAc Soluble

DMF Soluble

m-Cresol Soluble

Chloroform Insoluble

Acetone Insoluble

Data sourced from studies on the structural isomer 4,4'-bis(p-aminophenoxy)biphenyl.

Dielectric Properties and Moisture Absorption
For many microelectronic applications, a low dielectric constant and low moisture absorption

are critical. Aromatic polyimides generally exhibit dielectric constants in the range of 3.0 to 4.0

and moisture absorption of less than 3%.[2] The presence of bulky side groups or fluorine

atoms can further reduce these values.[3]
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Characterization of Polyimides
A suite of analytical techniques is employed to confirm the successful synthesis of the

polyimides and to evaluate their properties.

Synthesized Polyimide

FTIR Spectroscopy NMR Spectroscopy Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC) Tensile Testing

Structural Confirmation Thermal Properties Mechanical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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